Ethyl 4-((4-(2-oxo-2-((1-phenylethyl)amino)ethyl)thiazol-2-yl)carbamoyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[[4-[2-oxo-2-(1-phenylethylamino)ethyl]-1,3-thiazol-2-yl]carbamoyl]piperazine-1-carboxylate
• InChI: InChI=1S/C21H27N5O4S/c1-3-30-21(29)26-11-9-25(10-12-26)20(28)24-19-23-17(14-31-19)13-18(27)22-15(2)16-7-5-4-6-8-16/h4-8,14-15H,3,9-13H2,1-2H3,(H,22,27)(H,23,24,28)
• InChI Key: LKKTWPPIHMYLJO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)NC2=NC(=CS2)CC(=O)NC(C)C3=CC=CC=C3
• Molecular Formula: C21H27N5O4S
• Molecular Weight: 445.5 g/mol

Description

Synthesis Analysis

There are some papers that discuss the synthesis and crystal structure of similar compounds, but none specifically about the compound you’re asking about.

Scientific Research Applications

Antimicrobial and Biological Activity

Compounds structurally related to Ethyl 4-((4-(2-oxo-2-((1-phenylethyl)amino)ethyl)thiazol-2-yl)carbamoyl)piperazine-1-carboxylate have been synthesized and evaluated for their biological activities. One study involved the microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties. These compounds displayed good to moderate antimicrobial activity against various microorganisms, with some also showing antiurease and antilipase activities (Başoğlu et al., 2013). Another research project synthesized thiazole-aminopiperidine hybrid analogues as novel inhibitors of Mycobacterium tuberculosis GyrB, demonstrating promising antituberculosis activity and low cytotoxicity (Jeankumar et al., 2013).

Chemical Synthesis and Characterization

Several studies have focused on the synthesis and characterization of compounds similar to this compound, exploring their potential as antimicrobial agents. For instance, the synthesis of newer carbazole derivatives led to compounds with significant antibacterial and antifungal activity, as well as activity against human breast cancer cell lines (Sharma et al., 2014). Another study reported the unexpected reaction of certain ethyl carboxylates with thiourea, yielding products with interesting chemical structures and potential biological activity (Ledenyova et al., 2018).

Antitubercular Activity

This compound analogues have been designed and synthesized for targeting Mycobacterium tuberculosis. A study found compounds with significant inhibition of Mycobacterium smegmatis GyrB ATPase and Mycobacterium tuberculosis DNA gyrase, alongside low cytotoxicity, indicating potential as antitubercular agents (Reddy et al., 2014).